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Compound of Interest

Compound Name:
2,3-Diaminopropanoic acid

hydrobromide

Cat. No.: B097326 Get Quote

Essential Safety and Handling Guide for 2,3-
Diaminopropanoic Acid Hydrobromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,3-Diaminopropanoic acid hydrobromide (CAS No: 18635-45-

5). Adherence to these guidelines is critical for ensuring personal safety and maintaining a

secure laboratory environment.

Hazard Identification and Classification
2,3-Diaminopropanoic acid hydrobromide is classified as a hazardous substance. The

primary risks associated with this chemical are irritation to the skin, eyes, and respiratory

system.[1][2]

Hazard Statement Description GHS Classification

H315 Causes skin irritation Skin Irritant, Category 2

H319 Causes serious eye irritation Eye Irritant, Category 2A

H335 May cause respiratory irritation
Specific Target Organ Toxicity

(Single Exposure), Category 3
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Data sourced from AK Scientific, Inc. Safety Data Sheet.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2,3-
Diaminopropanoic acid hydrobromide to minimize exposure and ensure safety.[1][3][4][5][6]

[7]

PPE Category Item Specification

Eye and Face Protection Safety Goggles

Must be worn to protect

against splashes and dust. A

face shield should be used in

addition to goggles when there

is a high risk of splashing.[1][4]

Hand Protection Chemical-resistant gloves

Nitrile or other suitable

chemical-resistant gloves are

required.[4][6] Gloves should

be inspected before use and

removed immediately if

contaminated.[3][7]

Body Protection Laboratory Coat

A lab coat is essential to

protect clothing and skin from

spills.[3][4] For procedures

with a risk of fire, a fire-

resistant lab coat is

recommended.[4]

Respiratory Protection Respirator

Use in a well-ventilated area.

[1] If ventilation is inadequate

or when handling large

quantities, a NIOSH-approved

respirator is necessary to avoid

inhaling dust or fumes.[4]

Foot Protection Closed-toe shoes

Required to prevent injuries

from spills or dropped objects.

[3][4]
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Operational and Disposal Plans
Handling and Storage Protocol
Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[1][8]

Ensure safety shower and eyewash stations are readily accessible.

Precautions for Safe Handling:

Avoid all contact with skin, eyes, and clothing.[1]

Do not breathe in dust or fumes.[1][8]

Wash hands thoroughly after handling the substance.[1]

Remove and wash contaminated clothing before reuse.[1]

Conditions for Safe Storage:

Keep the container tightly closed and store in a cool, dry, and well-ventilated place.[1]

Store locked up.[1]

Protect from light, heat, and air.[8]

Store away from incompatible materials such as strong bases and oxidizing agents.[8]

First Aid Measures
Immediate medical attention is required in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing. Seek immediate medical

attention.[1]

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing for

at least 15 minutes and seek immediate medical

attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[1]

Spill and Disposal Plan
Spill Containment and Cleanup:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment.[1]

Prevent further leakage or spillage if it is safe to do so.[1]

Carefully sweep or vacuum the spilled material into a suitable, labeled disposal container.[1]

[8] Avoid generating dust.[8]

Wash the spill area thoroughly.

Waste Disposal:

Dispose of the substance and its container as hazardous waste in accordance with local,

regional, and national regulations.[1][9]
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Do not empty into drains.[8][9]

Experimental Workflow Diagram
The following diagram outlines the standard workflow for handling 2,3-Diaminopropanoic acid
hydrobromide in a laboratory setting.
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Preparation Phase

Handling Phase

Cleanup & Disposal Phase

1. Assess Risks &
Review SDS

2. Don Appropriate PPE

3. Prepare Ventilated
Work Area

4. Weigh Chemical
in Fume Hood

5. Perform Experiment

6. Decontaminate
Work Surfaces

7. Dispose of Waste
Properly

8. Doff PPE

9. Wash Hands
Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 2,3-Diaminopropanoic acid hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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